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Compound of Interest

Compound Name: 2-(1H-Imidazol-4-yl)acetonitrile

Cat. No.: B099937 Get Quote

Essential Safety and Handling Guide for 2-(1H-
Imidazol-4-yl)acetonitrile
Disclaimer: No specific Safety Data Sheet (SDS) for 2-(1H-Imidazol-4-yl)acetonitrile (CAS

No. 18502-05-1) was located. The following safety and handling information is based on data

for the closely related isomer, 2-(1H-Imidazol-1-yl)acetonitrile, and general knowledge of

imidazole and nitrile compounds. It is imperative to treat 2-(1H-Imidazol-4-yl)acetonitrile with

the same, if not greater, precautions as these related substances.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals. It outlines operational procedures and disposal plans to

ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Classification
Based on analogous compounds, 2-(1H-Imidazol-4-yl)acetonitrile is anticipated to be harmful

if swallowed, in contact with skin, or inhaled, and may cause skin, eye, and respiratory irritation.

[1][2] The Globally Harmonized System (GHS) classification for a closely related isomer is

summarized below.
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Hazard Class Hazard Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed

Acute Toxicity, Dermal Category 4 H312
Harmful in contact

with skin

Acute Toxicity,

Inhalation
Category 4 H332 Harmful if inhaled

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
Category 2 H319

Causes serious eye

irritation

Specific target organ

toxicity (single

exposure)

Category 3 H335
May cause respiratory

irritation

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to minimize exposure. The following table outlines the

recommended equipment for handling 2-(1H-Imidazol-4-yl)acetonitrile.[1][2][3][4]
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Protection Type Recommended Equipment

Eye and Face Protection
Chemical safety goggles or a full-face shield are

required to protect against splashes.[1][2]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or protective apron must be worn

to prevent skin contact.[3][4]

Respiratory Protection

In poorly ventilated areas or when there is a risk

of dust or aerosol generation, a NIOSH/MSHA-

approved respirator should be used.[2] Work

should ideally be conducted in a chemical fume

hood.

Foot Protection
Closed-toe shoes are mandatory in the

laboratory environment.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical for safety.

1. Preparation:

Ensure that a designated handling area, preferably within a chemical fume hood, is clean

and uncluttered.

Verify that an eyewash station and safety shower are readily accessible and in good working

order.[2]

Inspect all PPE for integrity before use.

Have appropriate and clearly labeled waste containers ready for use.

2. Handling and Use:

Wear all required PPE as specified in the table above.
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Avoid the formation of dust and aerosols.[1][4]

Use only in a well-ventilated area, preferably a certified chemical fume hood.[3][5][6]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[6]

Store away from heat, sparks, and open flames.[6]

Spill and Emergency Procedures
Small Spills:

If a small amount is spilled (and can be cleaned up in 10 minutes by trained personnel), wear

appropriate PPE, including respiratory protection.[6]

Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed

container for disposal.[1][3]

Clean the spill area with a suitable solvent and then wash with soap and water.

Large Spills:

Evacuate the area immediately.

Secure the area and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department or emergency

services.[6]

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 2-(1H-Imidazol-4-yl)acetonitrile must be treated as hazardous waste.

1. Waste Collection:

Collect all contaminated solids (e.g., weighing paper, gloves, pipette tips) and solutions in

designated, clearly labeled, and sealed hazardous waste containers.[1][6]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

2. Container Labeling:

Label the hazardous waste container with the full chemical name: "2-(1H-Imidazol-4-
yl)acetonitrile" and any other components of the waste mixture.

Indicate the hazards (e.g., "Toxic," "Irritant").

3. Disposal:

Dispose of the hazardous waste through a licensed environmental waste management

company.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.[3]
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Do not discharge to sewer systems.[4]

Visual Workflow for Safe Handling and Disposal

Workflow for Handling 2-(1H-Imidazol-4-yl)acetonitrile

1. Preparation
- Designate area (fume hood)

- Check safety equipment
- Prepare labeled waste container

2. Don PPE
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- Respirator (if needed)

3. Handling
- Work in fume hood
- Avoid dust/aerosols

- No eating/drinking/smoking

4. Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

Store unused chemical

5. Waste Collection
- Segregate waste

- Use labeled, sealed container

Dispose of contaminated items

7. Decontaminate & Doff PPE
- Clean work area

- Remove PPE correctly
- Wash hands thoroughly

6. Disposal
- Arrange pickup by EHS

- Follow hazardous waste protocols
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Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling and disposal of 2-(1H-Imidazol-4-
yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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